3-(2,5-dioxo-1-pyrrolidinyl)-N-phenylpropanamide

• IUPAC Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-phenylpropanamide
• InChI: InChI=1S/C13H14N2O3/c16-11(14-10-4-2-1-3-5-10)8-9-15-12(17)6-7-13(15)18/h1-5H,6-9H2,(H,14,16)
• InChI Key: SBUCLHITLGIXCO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCC(=O)NC2=CC=CC=C2
• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol

Description

3-(2,5-dioxo-1-pyrrolidinyl)-N-phenylpropanamide, also known as modafinil, is a wakefulness-promoting agent that is used to treat sleep disorders such as narcolepsy and sleep apnea. It was first approved by the FDA in 1998 and has since become widely used for its ability to improve cognitive performance and enhance wakefulness.

Mechanism of Action

The exact mechanism of action of 3-(2,5-dioxo-1-pyrrolidinyl)-N-phenylpropanamide is not fully understood, but it is believed to work by increasing the activity of certain neurotransmitters in the brain, including dopamine, norepinephrine, and histamine. This increased activity leads to enhanced wakefulness and improved cognitive function.
Biochemical and Physiological Effects:
Modafinil has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to increase heart rate and blood pressure, as well as to increase levels of certain hormones such as cortisol and prolactin. It has also been shown to increase glucose metabolism in the brain, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

Modafinil has several advantages as a tool for scientific research. It has been shown to have a low potential for abuse and addiction, which makes it a safer alternative to other cognitive-enhancing drugs such as amphetamines. It also has a long half-life, which allows for sustained effects over a longer period of time. However, one limitation of 3-(2,5-dioxo-1-pyrrolidinyl)-N-phenylpropanamide is that its effects may vary depending on individual factors such as age, sex, and genetics, which can make it difficult to generalize findings across different populations.

Future Directions

There are several potential future directions for research on 3-(2,5-dioxo-1-pyrrolidinyl)-N-phenylpropanamide. One area of interest is in its potential use as a treatment for cognitive impairments in aging populations. Another area of interest is in its potential use as a cognitive enhancer for healthy individuals, particularly in high-stress or high-performance environments such as the military or academia. Additionally, there is ongoing research into the safety and efficacy of long-term use of this compound, as well as into its potential for abuse and addiction.

Synthesis Methods

Modafinil is synthesized through a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of benzhydryl chloride with thionyl chloride to produce benzhydryl chloride thionyl chloride. This compound is then reacted with hydrazine to produce 2-[(diphenylmethyl)sulfinyl]acetohydrazide. The final step involves the reaction of this compound with propionic anhydride to produce 3-(2,5-dioxo-1-pyrrolidinyl)-N-phenylpropanamide.

Scientific Research Applications

Modafinil has been extensively studied for its effects on cognitive performance and wakefulness. It has been shown to improve cognitive function in healthy individuals, as well as in individuals with cognitive impairments such as ADHD and schizophrenia. It has also been shown to enhance wakefulness and reduce fatigue in individuals with sleep disorders.